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Compound of Interest

Compound Name: Omeprazole impurity 7

Cat. No.: B13036546

Get Quote

Technical Advisory: Safe Handling & Disposal of Omeprazole Impurity 7

Executive Summary & Critical Disambiguation
Stop and Verify: The designation "Omeprazole Impurity 7" is a non-pharmacopeial, vendor-

specific identifier. It is not a standardized EP or USP nomenclature (e.g., EP Impurity A, B, C).

Before proceeding, you must validate the chemical identity of your substance against the

Certificate of Analysis (CoA).

Primary Target (This Guide):Omeprazole Impurity 7 (Vendor Common Name).[1]

Chemical Name: 2-(5-Methoxy-1H-benzo[d]imidazole-2-carbonothioyl)-3,5-

dimethylpyridin-4(1H)-one.[2]

CAS Registry Number:1346649-67-9.[1][2]

Structure: Contains a thioxomethyl (C=S) linkage and a pyridinone ring.

Common Confusion: Do not confuse with Omeprazole Related Compound 7 (USP

designation).
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Identity: Omeprazole Sulfide (EP Impurity C).

CAS Registry Number: 73590-85-9 (or 91219-90-8).

Operational Directive: Treat CAS 1346649-67-9 as a High-Potency Pharmaceutical

Intermediate. Due to its structural similarity to Omeprazole (a benzimidazole derivative), it must

be handled as a potential skin sensitizer and a chronic aquatic toxin.

Chemical Profile & Hazard Identification
To ensure safe disposal, we must first understand the physicochemical risks. This impurity

shares the core benzimidazole scaffold with the API (Active Pharmaceutical Ingredient) but

exhibits distinct reactivity due to the thioxomethyl group.

Table 1: Physicochemical & Hazard Profile
Feature

Omeprazole
Impurity 7 (Target)

Omeprazole
(Parent API)

Operational
Implication

CAS Number 1346649-67-9 73590-58-6
Check CoA

immediately.

Molecular Formula C₁₆H₁₅N₃O₂S C₁₇H₁₉N₃O₃S
Impurity 7 lacks the

sulfinyl oxide.

GHS Classification

(Inferred)

Aquatic Chronic 2

(H411)Skin Sens. 1

(H317)

Aquatic Chronic 2Skin

Irrit. 2

Do not release to

drains. Incineration

required.

Physical State Solid (Powder) Solid (Powder)
Dust explosion hazard

if aerosolized.

Reactivity
Thioxomethyl group

(C=S)
Sulfinyl group (S=O)

Avoid strong

oxidizers; C=S bonds

can release sulfur

oxides upon

combustion.
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This protocol adheres to the "Cradle-to-Grave" management principle for pharmaceutical

waste.

Phase 1: Waste Characterization & Segregation
Principle: Never mix API impurities with general trash or biomedical waste.

Solid Waste: Isolate pure Impurity 7, contaminated weighing boats, and gloves into a

dedicated "Cytotoxic/High Potency" waste stream (often Yellow or Purple bins depending on

local jurisdiction).

Liquid Waste (HPLC Effluent):

If dissolved in Acetonitrile/Methanol: Segregate into "Flammable Organic Solvents - Toxic".

If dissolved in aqueous buffer (<20% organic): Segregate into "Aqueous Toxic Waste".

Crucial: Label the waste container with the specific chemical name. Do not label simply as

"HPLC Waste."

Phase 2: Containment Protocol
Self-Validating Step: If you can smell sulfur (rotten egg odor), containment has failed.

Primary Containment: Place the substance in a screw-cap amber glass vial.

Secondary Containment: Seal the vial inside a clear, chemically resistant Ziploc bag or a

secondary plastic jar.

Labeling: Apply a hazardous waste label containing:

Full Chemical Name: Omeprazole Impurity 7 (CAS 1346649-67-9).[2]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[3]

Date of Generation.

Phase 3: Final Disposal (Destruction)
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Method:High-Temperature Incineration.

Why? Benzimidazole rings are stable. Standard autoclaving or chemical deactivation

(bleach) is insufficient to fully mineralize the compound and may generate toxic byproducts.

Regulatory Path: Hand over to a licensed hazardous waste contractor (e.g., Veolia,

Stericycle, Clean Harbors) with instructions for Incineration (Waste Code P-List/U-List

equivalent or Characteristic Hazardous Waste).

Emergency Response & Decontamination
Scenario: Spillage of 10-100 mg of Impurity 7 powder on the benchtop.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95/P100 particulate respirator.

Containment: Cover the spill with a damp paper towel to prevent dust aerosolization.

Deactivation (Chemical Oxidation):

Prepare a 10% Sodium Hypochlorite (Bleach) solution or a commercial oxidant (e.g.,

Virkon™).

Note on Chemistry: The oxidant will attack the thioxomethyl (C=S) bond, converting it to a

sulfoxide/sulfone or cleaving it. This reduces biological potency but does not eliminate

chemical toxicity.

Cleanup: Wipe the area from the outside in. Place all cleanup materials into the Solid

Hazardous Waste bin.

Verification: Wipe the surface with methanol and check under UV light (if

applicable/fluorescent) or run a swab test if in a GMP environment.

Visualized Workflows
Diagram 1: Identification & Decision Matrix
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This diagram guides the researcher through the critical step of verifying the CAS number to

avoid disposing of the wrong compound.

Start: Disposal Request
'Omeprazole Impurity 7'

Step 1: Check Certificate of Analysis (CoA)

Does CAS match
1346649-67-9?

Yes: Confirmed Impurity 7

Match

No: Likely 'Related Compound 7'
(Omeprazole Sulfide)

Mismatch

Proceed to High-Potency
Disposal Protocol

Follow Protocol for
Omeprazole Sulfide (CAS 73590-85-9)

Click to download full resolution via product page

Caption: Decision matrix for distinguishing Vendor Impurity 7 from Pharmacopeial Related

Compound 7.

Diagram 2: Segregation & Disposal Workflow
This diagram illustrates the physical flow of waste from the bench to final destruction.
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Solid Waste Path

Liquid Waste Path
Waste Generation

(Impurity 7)

Segregate: Pure Substance
& Contaminated PPE

Segregate: HPLC Effluent
(Solvent + Impurity)

Container: Double Bag
Label: 'Toxic Solid'

Handover to EHS
(Waste Manifest)

Container: Safety Can
Label: 'Flammable/Toxic'

Final Destruction:
High-Temp Incineration

Click to download full resolution via product page

Caption: Operational workflow for segregating solid and liquid waste streams for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Omeprazole impurity 7 proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13036546/docs#omeprazole-impurity-7-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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